Cas no 22400-26-6 (Cyanato)
Cyanato structure
Product Name:Cyanato
Cyanato Chemical and Physical Properties
Names and Identifiers
-
- Cyanato
- λ<sup>2</sup>-azanylidenemethanone
- Isocyanato radical
- OCN(.)
- DTXSID00176936
- NCO radical
- CHEBI:29808
- 22400-26-6
-
- Inchi： 1S/CNO/c2-1-3
- InChI Key： HKKDKUMUWRTAIA-UHFFFAOYSA-N
- SMILES： O=C=[N] |^1:2|
Computed Properties
- Exact Mass: 43.00583
- Monoisotopic Mass: 41.997989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 27.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1
- XLogP3: 1
Experimental Properties
- PSA: 44.02
Cyanato Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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